Cas no 61774-51-4 (3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-)
61774-51-4 structure
Product Name:3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-
CAS No:61774-51-4
MF:C26H22O4
MW:398.450487613678
CID:466623
PubChem ID:71392376
Update Time:2025-04-19
3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-
- 4,9-dihydroxy-1,5,6,7,8,12-hexamethylperylene-3,10-dione
- 61774-51-4
- DTXSID90814193
-
- Inchi： 1S/C26H22O4/c1-9-7-15(27)21-23-17(9)18-10(2)8-16(28)22-24(18)20(12(4)14(6)26(22)30)19(23)11(3)13(5)25(21)29/h7-8,29-30H,1-6H3
- InChI Key： AAPWDNVFPXNMGZ-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(C)=C2C3=C1C(C=C(C)C3=C1C(C)=CC(C3=C(C(C)=C(C)C2=C13)O)=O)=O
Computed Properties
- Exact Mass: 398.15186
- Monoisotopic Mass: 398.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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